Cas no 865075-28-1 (2-Methyl-4-(tetrahydro-pyran-4-YL)-pyridine1-oxide)

• Product Name: 2-Methyl-4-(tetrahydro-pyran-4-YL)-pyridine1-oxide
• CAS No: 865075-28-1
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 4788705
• Update Time: 2025-06-26

2-Methyl-4-(tetrahydro-pyran-4-YL)-pyridine1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-4-(TETRAHYDRO-PYRAN-4-YL)-PYRIDINE1-OXIDE
• 2-Methyl-4-(tetrahydro-pyran-4-yl)-pyridine 1-oxide
• 2-METHYL-4-(OXAN-4-YL)PYRIDIN-1-IUM-1-OLATE
• 2-Methyl-4-(tetrahydro-2H-pyran-4-yl)pyridine 1-oxide
• 2-Methyl-4-(tetrahydro-pyran-4-YL)-pyridine1-oxide

• Inchi： 1S/C11H15NO2/c1-9-8-11(2-5-12(9)13)10-3-6-14-7-4-10/h2,5,8,10H,3-4,6-7H2,1H3
• InChI Key： JDKRGCMPKTUQMU-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=C[N+](=C(C)C=2)[O-])CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 0.7
• Topological Polar Surface Area: 34.7

Additional information on 2-Methyl-4-(tetrahydro-pyran-4-YL)-pyridine1-oxide

Introduction to 2-Methyl-4-(tetrahydro-pyran-4-YL)-pyridine1-oxide (CAS No 865075-28-1)

2-Methyl-4-(tetrahydro-pyran-4-YL)-pyridine1-oxide, also known by its CAS number CAS No 865075-28-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this compound features a pyridine ring with a methyl group at position 2 and a tetrahydro-pyran substituent at position 4, along with an oxygen atom in the oxide form at position 1. These structural elements contribute to its distinct chemical behavior and reactivity.

The synthesis of 2-Methyl-4-(tetrahydro-pyran-4-YL)-pyridine1-oxide involves a series of carefully designed organic reactions, including oxidation, substitution, and cyclization processes. Recent advancements in synthetic chemistry have enabled the optimization of these reactions, leading to higher yields and improved purity of the final product. Researchers have also explored the use of green chemistry principles in the synthesis of this compound, aiming to minimize environmental impact while maintaining high efficiency.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Pyridine derivatives are known for their ability to interact with biological systems, making them valuable in medicinal chemistry. Studies have shown that 2-Methyl-4-(tetrahydro-pyran-4-YL)-pyridine1-oxide exhibits interesting pharmacokinetic properties, including good bioavailability and selectivity for certain biological targets. These characteristics make it a strong candidate for further exploration in drug discovery programs targeting various therapeutic areas.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. The unique electronic properties of pyridine derivatives make them suitable for use in organic electronics and advanced materials. Recent research has focused on incorporating 2-Methyl-4-(tetrahydro-pyran-4-YL)-pyridine1 oxide into polymer systems to enhance their conductivity and stability. These findings open up new possibilities for its use in next-generation electronic devices.

The stability and reactivity of CAS No 865075 28 1 are influenced by its molecular structure, particularly the electron-withdrawing effects of the pyridine ring and the electron-donating effects of the tetrahydro-pyran substituent. These opposing effects create a dynamic balance that can be exploited in various chemical transformations. For instance, recent studies have demonstrated its utility as a catalyst in certain organic reactions, where it facilitates the formation of complex molecular architectures with high precision.

The growing interest in 2-Methyl 4 (tetrahydro pyran 4 YL) pyridine 1 oxide has led to increased research activity worldwide. Collaborative efforts between academic institutions and industry have accelerated the understanding of its properties and applications. This compound serves as a prime example of how advancements in synthetic chemistry can lead to innovative solutions across multiple disciplines.

In conclusion, CAS No 865075 28 1, or 2-Methyl 4 (tetrahydro pyran 4 YL) pyridine 1 oxide, represents a significant advancement in organic chemistry. Its versatile structure and promising applications make it a focal point for ongoing research and development efforts. As scientists continue to explore its potential, this compound is expected to play an increasingly important role in shaping future innovations across various fields.